Cas no 1185001-16-4 (4-(Piperidin-4-ylmethyl)aniline hydrochloride)

• Product Name: 4-(Piperidin-4-ylmethyl)aniline hydrochloride
• CAS No: 1185001-16-4
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 4816394
• Update Time: 2025-05-22

4-(Piperidin-4-ylmethyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Piperidin-4-ylmethyl)aniline hydrochloride

• Inchi： 1S/C12H18N2.ClH/c13-12-3-1-10(2-4-12)9-11-5-7-14-8-6-11;/h1-4,11,14H,5-9,13H2;1H
• InChI Key： QEFUZJAGYGAVSL-UHFFFAOYSA-N
• SMILES： Cl.N1CCC(CC2C=CC(=CC=2)N)CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 156
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines 4-benzylpiperidines

Additional information on 4-(Piperidin-4-ylmethyl)aniline hydrochloride

Research Brief on 4-(Piperidin-4-ylmethyl)aniline hydrochloride (CAS: 1185001-16-4): Recent Advances and Applications

4-(Piperidin-4-ylmethyl)aniline hydrochloride (CAS: 1185001-16-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine and aniline functional groups, has been increasingly studied for its potential applications in drug discovery and development. Recent literature highlights its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and GPCR-targeted therapeutics. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in medicinal chemistry.

Recent studies have demonstrated the utility of 4-(Piperidin-4-ylmethyl)aniline hydrochloride as a key building block in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported its incorporation into a series of potent and selective PI3Kδ inhibitors, showing promising results in preclinical models of inflammatory diseases. The compound's structural features, including its basic nitrogen center and aromatic ring system, contribute to favorable binding interactions with target proteins, making it a valuable scaffold for drug design. Additionally, its hydrochloride salt form enhances solubility and stability, which are critical factors in pharmaceutical development.

In the context of central nervous system (CNS) drug discovery, 4-(Piperidin-4-ylmethyl)aniline hydrochloride has been investigated as a precursor for the development of serotonin receptor modulators. Research published in Bioorganic & Medicinal Chemistry Letters (2024) described its use in the synthesis of novel 5-HT6 receptor ligands with improved blood-brain barrier permeability. The study emphasized the compound's role in enabling structural modifications that optimize both potency and pharmacokinetic properties. These findings underscore the growing importance of this chemical entity in addressing challenging targets in neuropharmacology.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to 4-(Piperidin-4-ylmethyl)aniline hydrochloride. A 2024 paper in Organic Process Research & Development presented a scalable, cost-effective synthesis with improved yield and purity profile. The new methodology employs catalytic hydrogenation as a key step, addressing previous limitations in the production of this valuable intermediate. This development is particularly significant for industrial-scale applications, where consistent quality and cost considerations are paramount.

Looking forward, the potential applications of 4-(Piperidin-4-ylmethyl)aniline hydrochloride continue to expand. Emerging research suggests its utility in the development of PROTACs (Proteolysis Targeting Chimeras), where its structural features may facilitate the design of novel E3 ligase binders. Furthermore, its incorporation into covalent inhibitor platforms is being explored, leveraging its aniline moiety for targeted protein modification. These innovative applications position this compound as a valuable tool in modern drug discovery approaches that extend beyond traditional small molecule therapeutics.